N'-(3-chloro-4-methylphenyl)-N-{2-[2-(4-methoxyphenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}ethanediamide

• IUPAC Name: N'-(3-chloro-4-methylphenyl)-N-[2-[2-(4-methoxyphenyl)-6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl]ethyl]oxamide
• InChI: InChI=1S/C23H22ClN5O3S/c1-13-4-7-16(12-18(13)24)26-22(31)21(30)25-11-10-19-14(2)29-23(33-19)27-20(28-29)15-5-8-17(32-3)9-6-15/h4-9,12H,10-11H2,1-3H3,(H,25,30)(H,26,31)
• InChI Key: QNNMKGROFUJPOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCCC2=C(N3C(=NC(=N3)C4=CC=C(C=C4)OC)S2)C)Cl
• Molecular Formula: C23H22ClN5O3S
• Molecular Weight: 484.0 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an amide group (ethanediamide), a triazole group ([1,2,4]triazolo[3,2-b][1,3]thiazol), and a methoxy group (4-methoxyphenyl). These groups suggest that the compound could have a variety of chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the amide group might participate in condensation or hydrolysis reactions, while the triazole group could be involved in reactions with electrophiles or nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, it might exhibit polarity due to the presence of the amide and methoxy groups.

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine derivatives, have been reported to possess medically and biologically relevant properties such as antibacterial, antifungal, and antidepressant activities .

Mode of Action

It is known that 1,2,4-triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors . This interaction could lead to changes in the biological activity of the target, resulting in the observed effects.

Biochemical Pathways

It is known that 1,2,4-triazoles and their derivatives have a significant effect on the process of discovering new structures for pharmaceutical applications .

Result of Action

Compounds with similar structures have been reported to exhibit high antibacterial, antifungal, and anti-inflammatory activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential applications of this compound in fields like pharmaceuticals, materials science, or agrochemistry. Further studies could also investigate its synthesis, properties, and safety.